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Compound of Interest

Compound Name: 2,3,4-Trimethoxycinnamic acid

Cat. No.: B176962 Get Quote

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals, providing essential information on the chemical properties,

synthesis, and potential biological activities of 2,3,4-Trimethoxycinnamic acid.

Core Chemical and Physical Data
2,3,4-Trimethoxycinnamic acid is a substituted derivative of cinnamic acid. The key

quantitative data for this compound are summarized below.

Property Value Citations

CAS Number 33130-03-9 [1][2]

Molecular Weight 238.24 g/mol [2]

Molecular Formula C₁₂H₁₄O₅ [2]

Synonyms
3-(2,3,4-

Trimethoxyphenyl)acrylic acid
[1]

Synthesis of 2,3,4-Trimethoxycinnamic Acid
The primary route for the synthesis of 2,3,4-Trimethoxycinnamic acid is through a

Knoevenagel condensation reaction. This method involves the reaction of 2,3,4-

trimethoxybenzaldehyde with malonic acid.
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Experimental Protocol: Knoevenagel Condensation
This protocol outlines a general procedure for the synthesis of 2,3,4-Trimethoxycinnamic
acid.

Materials:

2,3,4-trimethoxybenzaldehyde

Malonic acid

Pyridine (as a basic solvent and catalyst)

Piperidine (as a catalyst)

Ethanol

Hydrochloric acid (for acidification)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,3,4-

trimethoxybenzaldehyde in a minimal amount of pyridine.

Addition of Reagents: To this solution, add an equimolar amount of malonic acid and a

catalytic amount of piperidine.

Reaction Conditions: Heat the reaction mixture to reflux for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid

to precipitate the crude product.
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Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

water. The crude 2,3,4-Trimethoxycinnamic acid can be further purified by recrystallization

from a suitable solvent, such as ethanol or an ethanol-water mixture.

Drying: Dry the purified crystals under vacuum to obtain the final product.
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Caption: Workflow for the synthesis of 2,3,4-Trimethoxycinnamic acid.

Potential Biological Activities and Signaling
Pathways
While extensive research has been conducted on the biological activities of the isomeric 3,4,5-

Trimethoxycinnamic acid, specific data for the 2,3,4-isomer is less prevalent in the scientific

literature. However, based on the activities of related cinnamic acid derivatives, 2,3,4-
Trimethoxycinnamic acid may exhibit a range of pharmacological effects, including anti-

inflammatory, anticancer, and neuromodulatory activities.

Potential Anti-Inflammatory and Anticancer Mechanisms
Many cinnamic acid derivatives exert their anti-inflammatory and anticancer effects by

modulating key signaling pathways involved in cellular inflammation and proliferation. A

potential mechanism of action for 2,3,4-Trimethoxycinnamic acid could involve the inhibition
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of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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